Cas no 58348-99-5 (4-chloro-2-fluoro-6-nitrophenol)
58348-99-5 structure
Product Name:4-chloro-2-fluoro-6-nitrophenol
CAS No:58348-99-5
MF:C6H3ClFNO3
MW:191.544324159622
CID:1011715
PubChem ID:14810659
Update Time:2025-04-20
4-chloro-2-fluoro-6-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-fluoro-6-nitrophenol
- DB-195493
- AT35013
- SCHEMBL18304977
- Phenol, 4-chloro-2-fluoro-6-nitro-
- 58348-99-5
- DTXSID001304320
-
- MDL: MFCD11847584
- Inchi: 1S/C6H3ClFNO3/c7-3-1-4(8)6(10)5(2-3)9(11)12/h1-2,10H
- InChI Key: BTEQJDAZDBLPHU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1)[N+](=O)[O-])O)F
Computed Properties
- Exact Mass: 190.9785488g/mol
- Monoisotopic Mass: 190.9785488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66Ų
4-chloro-2-fluoro-6-nitrophenol Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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